Cas no 630114-32-8 (1H-Isoindole-1,3(2H)-dione, 2-(4,4,4-trifluorobutyl)-5-(trifluoromethyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(4,4,4-trifluorobutyl)-5-(trifluoromethyl)-
• CAS No: 630114-32-8
• MF: C₁₃H₉F₆NO₂
• MW: 325.206484556198
• CID: 1644958
• Update Time: 2024-09-12

1H-Isoindole-1,3(2H)-dione, 2-(4,4,4-trifluorobutyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(4,4,4-trifluorobutyl)-5-(trifluoromethyl)-

• Inchi： 1S/C13H9F6NO2/c14-12(15,16)4-1-5-20-10(21)8-3-2-7(13(17,18)19)6-9(8)11(20)22/h2-3,6H,1,4-5H2
• InChI Key： RIEXBIYBMCLUOI-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(C(F)(F)F)C=C2)C(=O)N1CCCC(F)(F)F

Computed Properties

• Exact Mass: 325.05377

Experimental Properties

• Density: 1.457±0.06 g/cm3(Predicted)
• Boiling Point: 320.9±42.0 °C(Predicted)
• PSA: 37.38
• pka: -3.24±0.20(Predicted)